ethyl {[5-benzyl-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetate

• IUPAC Name: ethyl 2-[[5-benzyl-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetate
• InChI: InChI=1S/C20H21N3O3S/c1-3-26-19(24)14-27-20-22-21-18(13-15-7-5-4-6-8-15)23(20)16-9-11-17(25-2)12-10-16/h4-12H,3,13-14H2,1-2H3
• InChI Key: PLJTYYMFMHFHCA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NN=C(N1C2=CC=C(C=C2)OC)CC3=CC=CC=C3
• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol

Description

The compound “ethyl {[5-benzyl-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetate” is a complex organic molecule that contains several functional groups including an ethyl group, a benzyl group, a methoxyphenyl group, a triazole ring, and a thioacetate group.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, it likely involves several steps including the formation of the triazole ring, the introduction of the benzyl and methoxyphenyl groups, and the attachment of the ethyl thioacetate group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a heterocyclic ring. The triazole ring, a five-membered ring with three nitrogen atoms, is a key feature of this molecule.

Chemical Reactions Analysis

Triazole compounds are known to participate in a variety of chemical reactions. They can act as ligands in coordination chemistry, participate in click chemistry reactions, and undergo various substitution and addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the nature of its functional groups. As a complex organic molecule, it would be expected to have a relatively high molecular weight and could exhibit a range of intermolecular interactions.

Future Directions

Given the wide range of biological activities exhibited by other triazole compounds, this compound could be of interest for future research in medicinal chemistry.